Cas no 160706-62-7 ((3R)-1-benzyloxycarbonylpiperidine-3-carboxylic acid)

• Product Name: (3R)-1-benzyloxycarbonylpiperidine-3-carboxylic acid
• CAS No: 160706-62-7
• MF: C₁₄H₁₇NO₄
• MW: 263.289084196091
• MDL: MFCD04114972
• CID: 109563
• PubChem ID: 736538
• Update Time: 2025-06-08

(3R)-1-benzyloxycarbonylpiperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (R)-1-((Benzyloxy)carbonyl)piperidine-3-carboxylic acid
• (R)-1-Benzyloxycarbonylnipecotic acid
• (R)-Piperidine-1,3-dicarboxylic acid 1-benzyl ester
• 1,3-Piperidinedicarboxylicacid, 1-(phenylmethyl) ester, (3R)-
• 3(R)-N-(Carbobenzyloxy)-3-carboxypiperidine
• D-1-Cbz-Nipecotic acid
• (3R)-1-phenylmethoxycarbonylpiperidine-3-carboxylic acid
• (R)-1-(Benzyloxycarbonyl)piperidine-3-carboxylic acid
• (R)-1-CBZ-PIPERIDINE-3-CARBOXYLIC ACID
• 1-Cbz-(3R)-3-piperidinecarboxylic acid
• (R)-1-CBZ-PIPERIDINE-1-CARBOXYLIC ACID
• (R)-1-[(BENZYLOXY)CARBONYL]PIPERIDINE-3-CARBOXYLIC ACID
• (3R)-1-[(benzyloxy)carbonyl]piperidine-3-carboxylic acid
• R-1-Cbz-Nip-OH
• (R)N-CBz nipecotic acid
• KSC495S6F
• C
• (3R)-1-benzyloxycarbonylpiperidine-3-carboxylic acid
• AMY14573
• CS-W005180
• DTXSID60353064
• MFCD04114972
• Q-102985
• 160706-62-7
• (R)-1-((Benzyloxy)carbonyl)piperidine-3-carboxylicacid
• (R)-1-(benzyloxycarbonyl)-piperidine-3-carboxylic acid
• SCHEMBL1933206
• 1,3-PIPERIDINEDICARBOXYLIC ACID, 1-(PHENYLMETHYL) ESTER, (3R)-
• FFLPIVZNYJKKDM-GFCCVEGCSA-N
• DS-12399
• (R)-piperidine-1,3-dicarboxylic acid 1-benzylester
• AKOS015839347
• (R)-Piperidine-1,3-dicarboxylic acid1-benzyl ester
• A13451
• EN300-121306

• MDL： MFCD04114972
• Inchi： 1S/C14H17NO4/c16-13(17)12-7-4-8-15(9-12)14(18)19-10-11-5-2-1-3-6-11/h1-3,5-6,12H,4,7-10H2,(H,16,17)/t12-/m1/s1
• InChI Key： FFLPIVZNYJKKDM-GFCCVEGCSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1CCC[C@@H](C(=O)O)C1)=O

Computed Properties

• Exact Mass: 263.11600
• Monoisotopic Mass: 263.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.8
• XLogP3: 1.6

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.265
• Boiling Point: 443.9°C at 760 mmHg
• Flash Point: 222.3°C
• Refractive Index: 1.568
• PSA: 66.84000
• LogP: 2.05770

(3R)-1-benzyloxycarbonylpiperidine-3-carboxylic acid Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on (3R)-1-benzyloxycarbonylpiperidine-3-carboxylic acid

Comprehensive Overview of (3R)-1-benzyloxycarbonylpiperidine-3-carboxylic acid (CAS No. 160706-62-7)

(3R)-1-benzyloxycarbonylpiperidine-3-carboxylic acid (CAS No. 160706-62-7) is a chiral piperidine derivative widely utilized in pharmaceutical research and organic synthesis. This compound, characterized by its benzyloxycarbonyl (Cbz) protecting group and carboxylic acid functionality, serves as a critical intermediate in the development of bioactive molecules. Its stereospecific (3R) configuration enhances its relevance in asymmetric synthesis, particularly for peptide modifications and enzyme inhibitor design.

Recent trends in drug discovery highlight the growing demand for chiral building blocks like (3R)-1-benzyloxycarbonylpiperidine-3-carboxylic acid. Researchers frequently search for "Cbz-protected piperidine derivatives" or "chiral carboxylic acid applications" to explore its role in targeted drug delivery and catalysis. The compound’s stability under mild conditions makes it ideal for solid-phase peptide synthesis (SPPS), a technique gaining traction due to its efficiency in producing therapeutic peptides.

From an SEO perspective, queries such as "CAS 160706-62-7 solubility" or "synthesis of (3R)-Cbz-piperidine-3-carboxylic acid" reflect user interest in practical applications. Analytical data reveals its solubility in polar solvents (e.g., DMSO, methanol) and compatibility with amide coupling reagents like HATU/DIPEA. These properties align with industry needs for high-yield conjugation reactions, a hotspot in bioconjugate chemistry.

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